![molecular formula C17H16N4O3S B5212264 2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole](/img/structure/B5212264.png)
2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole, also known as MN-64, is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. MN-64 has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole has been shown to inhibit the activity of the enzyme thioredoxin reductase (TrxR), which is involved in the regulation of cellular redox balance. By inhibiting TrxR, this compound disrupts the redox balance in cancer cells, leading to their death. This compound has also been shown to inhibit the replication of the hepatitis C virus by targeting the viral nonstructural protein 5B (NS5B).
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and decrease the levels of reactive oxygen species (ROS) in cells. This compound has also been shown to decrease the levels of the hepatitis C virus in infected cells.
Advantages and Limitations for Lab Experiments
2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole has several advantages for use in lab experiments. It is relatively easy to synthesize and has shown promising results in various studies. However, this compound has some limitations, such as its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the compound. Another area of research could focus on developing more water-soluble derivatives of this compound to improve its bioavailability. Additionally, further studies could investigate the potential of this compound as a therapeutic agent for other diseases, such as viral infections and neurodegenerative disorders.
Synthesis Methods
2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole can be synthesized using a variety of methods. One method involves the reaction of 5-(4-morpholinyl)-2-nitrophenyl chloride with 1H-benzimidazole-2-thiol in the presence of a base. Another method involves the reaction of 5-(4-morpholinyl)-2-nitrophenyl isothiocyanate with 1H-benzimidazole in the presence of a base. Both methods have been used to successfully synthesize this compound.
Scientific Research Applications
2-{[5-(4-morpholinyl)-2-nitrophenyl]thio}-1H-benzimidazole has been the subject of scientific research due to its potential as a therapeutic agent. Studies have shown that this compound has antitumor activity, making it a potential candidate for cancer treatment. This compound has also been shown to have antiviral activity against the hepatitis C virus, making it a potential candidate for the treatment of hepatitis C.
Properties
IUPAC Name |
4-[3-(1H-benzimidazol-2-ylsulfanyl)-4-nitrophenyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O3S/c22-21(23)15-6-5-12(20-7-9-24-10-8-20)11-16(15)25-17-18-13-3-1-2-4-14(13)19-17/h1-6,11H,7-10H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZGNTLFNYKLPNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC(=C(C=C2)[N+](=O)[O-])SC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.